Cas no 20532-28-9 (benzothiophen-5-amine)

• Product Name: benzothiophen-5-amine
• CAS No: 20532-28-9
• MF: C₈H₇NS
• MW: 149.212880373001
• MDL: MFCD04115381
• CID: 51572
• PubChem ID: 288032
• Update Time: 2025-07-21

benzothiophen-5-amine Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophen-5-amine
• 5-Aminobenzothiophen
• 1-BENZOTHIEN-5-YLAMINE HYDROCHLORIDE
• 1-Benzothiophen-5-amine
• Benzo[b]thiophen-5-ylamine
• 1-benzothien-5-ylamine
• 5-aminobenzothiophene
• F0817-0001
• 5-Aminobenzo[b]thiophene
• benzothiophen-5-amine
• 5-Aminothionaphthene
• NSC148327
• 5-amino-benzo[b]thiophene
• benzo[b]thiophene-5-ylamine
• ZUPYTANKWDPRDP-UHFFFAOYSA-N
• SBB086658
• BBL102862
• STL556670
• VT20317
• RP01626
• SDCCGMLS
• BL000834
• CHEMBL5185383
• AMY14613
• SDCCGMLS-0066058.P001
• DTXSID40302075
• MFCD04115381
• EN300-35142
• NSC-148327
• Z119989090
• SY025228
• 20532-28-9
• PS-5246
• benzothiophen-5-amine;5-Aminobenzo[b]thiophene
• CS-W005352
• SCHEMBL760406
• AKOS000122086
• CHEBI:194610
• A814657
• AC-5191
• W-206529
• FT-0600556
• DB-006948
• A1H0G

• MDL： MFCD04115381
• Inchi： 1S/C8H7NS/c9-7-1-2-8-6(5-7)3-4-10-8/h1-5H,9H2
• InChI Key： ZUPYTANKWDPRDP-UHFFFAOYSA-N
• SMILES： S1C=CC2C=C(C=CC1=2)N

Computed Properties

• Exact Mass: 149.03000
• Monoisotopic Mass: 149.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.3
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: White crystals
• Density: 1.294
• Melting Point: 72-75 ºC
• Boiling Point: 369.5°C at 760 mmHg
• Flash Point: 143.2 °C
• Refractive Index: 1.514
• PSA: 54.26000
• LogP: 3.06470

benzothiophen-5-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 22
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on benzothiophen-5-amine

Properties and Applications of Benzothiophen-5-amine (CAS No. 20532-28-9)

Benzothiophen-5-amine, with the chemical formula C₈H₇NS, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and materials science due to its unique structural and functional properties. This compound belongs to the benzothiophene class, characterized by a fused ring system consisting of a benzene ring and a thiophene ring, with an amine functional group at the 5-position. The presence of these aromatic and heteroaromatic rings imparts distinct electronic and steric characteristics, making it a valuable scaffold for various chemical modifications and applications.

The synthesis of benzothiophen-5-amine typically involves multi-step organic reactions, often starting from readily available precursors such as thiophene derivatives or benzothiophene ketones. One common synthetic route involves the reduction of benzothiophen-5-carboxylic acid or its derivatives using appropriate reducing agents like lithium aluminum hydride (LiAlH₄) or hydrogen in the presence of a catalyst. Alternatively, nucleophilic substitution reactions can be employed to introduce the amine group at the 5-position of the benzothiophene core. The choice of synthetic method depends on factors such as yield, purity, and scalability, which are critical for industrial applications.

From a pharmaceutical perspective, benzothiophen-5-amine has shown promise as a building block for the development of novel therapeutic agents. Its structural motif is closely related to several biologically active compounds, including antiviral, anticancer, and anti-inflammatory drugs. Recent studies have highlighted its potential in inhibiting specific enzymes and receptors involved in disease pathways. For instance, derivatives of benzothiophen-5-amine have been investigated for their ability to modulate kinases and transcription factors, which are key targets in oncology research. The amine group at the 5-position provides a handle for further functionalization, allowing chemists to tailor the compound's pharmacokinetic properties and improve its bioavailability.

In materials science, benzothiophen-5-amine has found applications in the synthesis of advanced polymers and organic electronic materials. Its conjugated aromatic system makes it a suitable candidate for developing conductive polymers used in organic light-emitting diodes (OLEDs), field-effect transistors (OFETs), and photovoltaic cells. Researchers have explored its incorporation into π-conjugated systems to enhance charge transport properties, which are essential for efficient device performance. Additionally, the sulfur atom in the thiophene ring contributes to steric hindrance and electronic tuning, allowing for fine-tuning of material characteristics such as bandgap energy and solubility.

The chemical stability of benzothiophen-5-amine under various conditions has also been extensively studied. Its resistance to oxidation and hydrolysis makes it a robust intermediate in synthetic chemistry. However, its reactivity with electrophiles and nucleophiles must be carefully controlled to prevent unwanted side reactions. Spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS) are commonly employed to characterize its structure and purity. These analytical methods provide insights into its molecular interactions and help ensure that it meets the stringent requirements for pharmaceutical-grade materials.

Recent advancements in computational chemistry have further enhanced our understanding of benzothiophen-5-amine's properties. Molecular modeling studies have revealed detailed insights into its binding modes with biological targets, aiding in the rational design of more effective derivatives. Quantum mechanical calculations have been used to predict its electronic structure and reactivity trends, which are crucial for optimizing synthetic routes. These computational approaches complement experimental work by providing high-resolution structural information without the need for extensive laboratory resources.

The environmental impact of benzothiophen-5-amine has also been considered in recent research. Efforts have been made to develop greener synthetic methods that minimize waste generation and reduce reliance on hazardous reagents. Biocatalytic approaches using enzymes have been explored as an alternative to traditional chemical transformations, offering improved selectivity and sustainability. Such innovations align with global efforts to promote green chemistry principles in pharmaceutical manufacturing.

Industrial-scale production of benzothiophen-5-amine requires careful optimization to ensure cost-effectiveness and reproducibility. Process chemists focus on streamlining reaction conditions, improving yields through catalyst recycling, and implementing efficient purification techniques. Continuous flow chemistry has emerged as a promising technology for large-scale synthesis due to its ability to enhance reaction control and scalability while reducing energy consumption.

The versatility of benzothiophen-5-amine as a chemical intermediate underscores its importance across multiple scientific disciplines. Its role in drug discovery continues to evolve with new methodologies emerging from interdisciplinary collaborations between organic chemists, biochemists, and medicinal chemists. Similarly, its applications in materials science are expanding as researchers explore novel ways to leverage its unique structural features for advanced technological solutions.

In conclusion,benzothiophen-5-amine (CAS No. 20532-28-9) is a multifaceted compound with broad utility in pharmaceuticals and materials science. Its synthesis remains an active area of research with ongoing efforts aimed at improving efficiency and sustainability. The continued exploration of its biological activities and material properties promises to yield new insights that will drive innovation across multiple industries.